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Regulatory Limits & Safety Profiles

The table below summarizes the available tolerance or Maximum Residue Limit (MRL) data for

sulfamethazine and sulfadoxine in food-producing animals. Note that regulatory frameworks differ between

jurisdictions [1] [2].

Drug Name Jurisdiction
Animal
Species

Edible
Tissues

Tolerance / MRL
Basis /
Marker
Residue

Sulfamethazine
(Sulfadimidine) [3]

U.S. FDA Not

specified in
results

Not

specified in
results

Information
missing from
search results

Sulfadoxine [3] U.S. FDA Not
specified in

results

Not
specified in

results

Information
missing from
search results

Sulfamethazine Canada [2] Chickens,

Turkeys

Muscle 0.1 ppm
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Drug Name Jurisdiction
Animal
Species

Edible
Tissues

Tolerance / MRL
Basis /
Marker
Residue

Sulfamethazine Canada [2] Chickens,
Turkeys

Liver,
Kidney

0.1 ppm

Sulfamethazine Canada [2] Swine Muscle 0.1 ppm

Sulfamethazine Canada [2] Swine Liver,

Kidney

0.1 ppm

Sulfadoxine Canada [2] Cattle Muscle 0.1 ppm

Sulfadoxine Canada [2] Cattle Liver 0.1 ppm

Sulfadoxine Canada [2] Cattle Kidney 0.1 ppm

Sulfadoxine Canada [2] Cattle Fat 0.1 ppm

Key Safety and Operational Notes:

Potentiated Formulations: Both drugs are often used in "potentiated" combinations (e.g.,
sulfadoxine with pyrimethamine) for a synergistic bactericidal effect [3].

Residue Concerns: Residues exceeding safe limits in food are a common issue and pose a threat to
human health, necessitating strict monitoring [4].

Allergenic Potential: Antibacterial sulfonamides containing an aromatic amine group (a category that
includes sulfamethazine) can cause serious allergic reactions in humans [5].

Analytical Method for Residue Detection

A 2024 study detailed a Thin-Layer Chromatography coupled with Surface-Enhanced Raman Scattering

(TLC-SERS) method for rapid detection of six sulfonamides, including sulfamethazine and sulfadoxine [4].

This protocol is highly relevant for comparing the detectability of different sulfonamides.

1. Experimental Workflow The following diagram illustrates the key steps of the TLC-SERS analytical

protocol:
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2. Detailed Protocol [4]

TLC Separation

Stationary Phase: Silica gel G plates.
Mobile Phase: Dichloromethane–methanol–ammonia (5:1:0.25, v/v/v).

Key Outcome: This system successfully separated the six sulfonamides, with sulfamethazine
(B) and sulfadoxine (C) showing distinct relative front (Rf) values of 1.57 and 1.73, respectively.
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SERS Detection

Substrate: Silver colloid (particle size ~41-43 nm), applied directly to the TLC spot.
Excitation Source: 532 nm laser.

Spectral Analysis: The SERS spectra showed obvious variations between the six
sulfonamides, allowing for clear identification based on unique spectral fingerprints.

3. Performance Data [4] The method demonstrated high sensitivity and precision for detecting the target

drugs:

Limit of Detection (LOD): Sulfamethazine: 6.4 ng/mL; Sulfadoxine: 6.3 ng/mL.
Precision: Relative Standard Deviation (RSD) for the method was < 3.0%.

Signal Stability: The SERS signal for each drug remained stable for 48 hours (RSD < 3.0%).
Validation: Detection results for 20 real samples were consistent with those from UPLC-MS/MS, a

standard confirmatory method.

Key Comparison Points for Professionals

Based on the gathered information, here are critical factors for researchers to consider:

Detection Capability: The nearly identical and very low LODs achieved by the TLC-SERS method

for sulfamethazine and sulfadoxine (6.4 and 6.3 ng/mL) indicate that both can be monitored with
extremely high sensitivity using modern techniques [4].

Regulatory Scrutiny: The establishment of MRLs in jurisdictions like Canada for both drugs
underscores that they are subject to regulatory control, and their residues are a recognized concern

in the food supply [2].
Differentiation by Use: While both are sulfonamides, they may be deployed for different indications.

Sulfamethazine is commonly used for livestock respiratory and gastrointestinal infections, and is
sometimes used in animal feeds [5]. Sulfadoxine is primarily used in potentiated combinations to treat

conditions like toxoplasmosis [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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